(3,4-Dichlorophenyl)-(2-morpholin-4-yl-5-nitrophenyl)methanone

• IUPAC Name: (3,4-dichlorophenyl)-(2-morpholin-4-yl-5-nitrophenyl)methanone
• InChI: InChI=1S/C17H14Cl2N2O4/c18-14-3-1-11(9-15(14)19)17(22)13-10-12(21(23)24)2-4-16(13)20-5-7-25-8-6-20/h1-4,9-10H,5-8H2
• InChI Key: CLGIXLWKOPGKIQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)[N+](=O)[O-])C(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H14Cl2N2O4
• Molecular Weight: 381.2 g/mol

Description

(3,4-Dichlorophenyl)-(2-morpholin-4-yl-5-nitrophenyl)methanone is a complex organic compound that features a dichlorophenyl group, a morpholinyl group, and a nitrophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,4-Dichlorophenyl)-(2-morpholin-4-yl-5-nitrophenyl)methanone typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of a boronic acid with a halide in the presence of a palladium catalyst . The reaction conditions are generally mild and can tolerate a variety of functional groups.

Industrial Production Methods

Industrial production of this compound may involve large-scale Suzuki–Miyaura coupling reactions, utilizing automated reactors to ensure consistency and efficiency. The use of high-purity reagents and catalysts is crucial to achieve the desired product yield and purity.

Chemical Reactions Analysis

Types of Reactions

(3,4-Dichlorophenyl)-(2-morpholin-4-yl-5-nitrophenyl)methanone can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the chlorinated positions, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of ethers or other substituted derivatives.

Scientific Research Applications

(3,4-Dichlorophenyl)-(2-morpholin-4-yl-5-nitrophenyl)methanone has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of (3,4-Dichlorophenyl)-(2-morpholin-4-yl-5-nitrophenyl)methanone involves its interaction with specific molecular targets. For instance, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

(3,4-Dichlorophenyl)-(phenyl)methanone: Similar structure but lacks the morpholinyl and nitrophenyl groups.

3,4-Dichloromethylphenidate: An analogue with increased potency and duration due to chlorination at the meta- and para-positions.

Uniqueness

(3,4-Dichlorophenyl)-(2-morpholin-4-yl-5-nitrophenyl)methanone is unique due to the presence of both morpholinyl and nitrophenyl groups, which confer distinct chemical and biological properties